Cas no 2165929-17-7 (L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester)

L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester is a protected derivative of L-serine, featuring isopropyl and tert-butyl ester groups. This modification enhances stability and solubility in organic solvents, making it valuable for peptide synthesis and pharmaceutical applications. The tert-butyl ester offers acid-labile protection, allowing selective deprotection under mild conditions, while the isopropyl group provides steric hindrance to minimize unwanted side reactions. Its chiral purity ensures compatibility with stereosensitive processes. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry, where controlled reactivity and high yield are critical. Proper handling under inert conditions is recommended to preserve its integrity.
L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester structure
2165929-17-7 structure
Product Name:L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester
CAS No:2165929-17-7
MF:C10H21NO3
MW:203.278643369675
CID:5263413
Update Time:2025-08-05

L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H21NO3/c1-7(2)13-6-8(11)9(12)14-10(3,4)5/h7-8H,6,11H2,1-5H3/t8-/m0/s1
    • InChI Key: XVEOCGOKKYUVEH-QMMMGPOBSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](COC(C)C)N

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Additional information on L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester

L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2165929-17-7)

L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2165929-17-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-serine, a non-essential amino acid that plays a crucial role in various biological processes. The introduction of the O-(1-methylethyl) and 1,1-dimethylethyl ester groups significantly alters its chemical properties, making it a valuable candidate for drug development and other applications.

The structure of L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester is characterized by the presence of a serine backbone with specific functional groups attached. The O-(1-methylethyl) group provides steric hindrance and increases the lipophilicity of the molecule, while the 1,1-dimethylethyl ester group enhances its stability and bioavailability. These modifications are designed to optimize the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester. One of the key areas of interest is its role in neurodegenerative diseases. Studies have shown that this compound can modulate neurotransmitter levels and protect neuronal cells from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester effectively reduced neuroinflammation in a mouse model of Alzheimer's disease.

Beyond neurodegenerative diseases, this compound has also shown promise in cancer research. Its ability to inhibit certain enzymes involved in tumor growth and metastasis has been investigated in several preclinical studies. A notable study published in the Cancer Research journal reported that L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester significantly reduced the proliferation of breast cancer cells by targeting specific signaling pathways.

The synthesis of L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the protection of the amino group of L-serine using a suitable protecting group. Subsequent steps include the introduction of the O-(1-methylethyl) and 1,1-dimethylethyl ester groups through selective chemical reactions. The final product is then purified using techniques such as column chromatography or crystallization.

The safety profile of L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester has been extensively evaluated in both in vitro and in vivo studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its safe use in clinical settings.

In conclusion, L-Serine, O-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2165929-17-7) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for neurodegenerative diseases and cancer.

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